Cas no 89498-85-1 (Urea, (1,2-dihydro-2-thioxo-3-pyridinyl)-)

• Product Name: Urea, (1,2-dihydro-2-thioxo-3-pyridinyl)-
• CAS No: 89498-85-1
• MF: C₆H₇N₃OS
• MW: 169.204279184341
• CID: 598760
• PubChem ID: 71324561
• Update Time: 2025-04-19

Urea, (1,2-dihydro-2-thioxo-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, (1,2-dihydro-2-thioxo-3-pyridinyl)-
• (2-sulfanylidene-1H-pyridin-3-yl)urea
• DTXSID70754023
• N-(2-Sulfanylidene-1,2-dihydropyridin-3-yl)urea
• 89498-85-1
• 2-mercapto-3-ureidopyridine

• Inchi： 1S/C6H7N3OS/c7-6(10)9-4-2-1-3-8-5(4)11/h1-3H,(H,8,11)(H3,7,9,10)
• InChI Key： QBYYJLUROFBJSK-UHFFFAOYSA-N
• SMILES： S=C1C(=CC=CN1)NC(N)=O

Computed Properties

• Exact Mass: 169.03098303g/mol
• Monoisotopic Mass: 169.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 99.2Ų